Cas no 1805045-84-4 (Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate)
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate
-
- Inchi: 1S/C12H13NO3/c1-3-8-4-10(14)5-9(11(8)7-13)6-12(15)16-2/h4-5,14H,3,6H2,1-2H3
- InChI Key: BINCWSZPPMJBLN-UHFFFAOYSA-N
- SMILES: OC1C=C(CC(=O)OC)C(C#N)=C(C=1)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 294
- XLogP3: 1.9
- Topological Polar Surface Area: 70.3
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001941-250mg |
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate |
1805045-84-4 | 97% | 250mg |
489.60 USD | 2021-07-06 | |
| Alichem | A010001941-500mg |
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate |
1805045-84-4 | 97% | 500mg |
839.45 USD | 2021-07-06 | |
| Alichem | A010001941-1g |
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate |
1805045-84-4 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate: A Comprehensive Overview
Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate, identified by the CAS number 1805045-84-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic processes.
The molecular structure of Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate is characterized by a phenyl ring substituted with a cyano group at position 2, an ethyl group at position 3, and a hydroxyl group at position 5. The acetate ester group further enhances its functional diversity, making it a versatile molecule for various chemical transformations.
Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex heterocycles, which are pivotal in medicinal chemistry. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated how Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate can be utilized to synthesize compounds with potential anticancer properties.
The synthesis of Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate involves multi-step reactions that emphasize the importance of stereochemistry and regioselectivity. Advanced techniques such as enantioselective catalysis have been employed to optimize the production process, ensuring high yields and purity levels.
In terms of applications, this compound has shown promise in the development of chiral ligands for asymmetric catalysis. Its ability to act as a chiral auxiliary has been exploited in several organic reactions, facilitating the synthesis of enantiomerically enriched compounds.
Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate. Biocatalytic approaches and the use of renewable feedstocks are being investigated to reduce the environmental footprint associated with its production.
The pharmacological potential of this compound is another area that has attracted significant research interest. Preclinical studies suggest that derivatives of Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate may exhibit anti-inflammatory and antioxidant activities, making them candidates for further therapeutic development.
In conclusion, Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate (CAS No. 1805045-84) stands out as a valuable molecule with diverse applications across multiple disciplines. Its structural versatility and functional groups make it an essential component in modern organic synthesis and drug discovery efforts.
1805045-84-4 (Methyl 2-cyano-3-ethyl-5-hydroxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)